Cas no 2098142-45-9 (2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• CAS No: 2098142-45-9
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5042496
• Update Time: 2025-06-11

2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• 2-[6-(oxan-4-yl)imidazo[1,2-b]pyrazol-1-yl]ethanol
• 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

• Inchi： 1S/C12H17N3O2/c16-6-5-14-3-4-15-12(14)9-11(13-15)10-1-7-17-8-2-10/h3-4,9-10,16H,1-2,5-8H2
• InChI Key： BVQVPWXFMDHQSF-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C3N(C=CN3N=2)CCO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: -0.2
• Topological Polar Surface Area: 51.7

Additional information on 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Recent Advances in the Study of 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS: 2098142-45-9)

The compound 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS: 2098142-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The imidazo[1,2-b]pyrazole scaffold, in particular, has been identified as a privileged structure in drug discovery, exhibiting a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The tetrahydro-2H-pyran-4-yl moiety further enhances the compound's pharmacokinetic properties, such as solubility and metabolic stability.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol exhibit potent inhibitory activity against specific kinases, such as JAK2 and PI3K, which are implicated in numerous pathological processes.

In addition to its kinase inhibitory potential, recent research has explored the compound's utility in the design of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a novel class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The structural flexibility of 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol makes it an attractive linker molecule in the construction of PROTACs, enabling the development of highly specific and efficacious degraders.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as off-target effects, bioavailability, and synthetic scalability need to be addressed in future studies. However, the ongoing research efforts underscore the potential of 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol as a versatile scaffold in drug discovery, paving the way for the development of next-generation therapeutics.

In conclusion, the compound 2-(6-(Tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS: 2098142-45-9) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued exploration of its pharmacological properties and synthetic applications is expected to yield significant advancements in the field.